Cas no 59468-32-5 (3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl-)

• Product Name: 3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl-
• CAS No: 59468-32-5
• MF: C₁₈H₁₈FN₃
• MW: 295.354027271271
• CID: 338593
• PubChem ID: 135721031
• Update Time: 2025-04-19

3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl-
• 7-ethyl-5-(2-fluorophenyl)-N-methyl-3H-1,4-benzodiazepin-2-amine
• DTXSID80516755
• 59468-32-5
• SCHEMBL7312587

• Inchi： 1S/C18H18FN3/c1-3-12-8-9-16-14(10-12)18(21-11-17(20-2)22-16)13-6-4-5-7-15(13)19/h4-10H,3,11H2,1-2H3,(H,20,22)
• InChI Key： MRPLGXTWKFSCKZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=C(C=CC=2N/C(/CN=1)=N/C)CC

Computed Properties

• Exact Mass: 295.14864
• Monoisotopic Mass: 295.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.8Ų

Experimental Properties

• PSA: 36.75